Cas no 90113-80-7 (Butanoic acid, 2-(acetyloxy)-2-ethyl-)

• Product Name: Butanoic acid, 2-(acetyloxy)-2-ethyl-
• CAS No: 90113-80-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 1953291
• PubChem ID: 86250260
• Update Time: 2025-04-21

Butanoic acid, 2-(acetyloxy)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetyloxy)-2-ethyl-
• 2-(acetyloxy)-2-ethylbutanoicacid
• EN300-7504615
• 90113-80-7
• 2-acetyloxy-2-ethylbutanoic acid
• SCHEMBL2474973
• 2-(acetyloxy)-2-ethylbutanoic acid

• Inchi： 1S/C8H14O4/c1-4-8(5-2,7(10)11)12-6(3)9/h4-5H2,1-3H3,(H,10,11)
• InChI Key： ZIFFWWNBQJLVFW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 174.08920892Da
• Monoisotopic Mass: 174.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų